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Compound of Interest

Compound Name: L-772405

Cat. No.: B15616039 Get Quote

L-772405: A Selective 5-HT1D Receptor Agonist
An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of L-772405, a potent and selective

agonist for the 5-hydroxytryptamine 1D (5-HT1D) receptor. The information presented herein is

intended for researchers, scientists, and professionals involved in drug development and

neuroscience research. This document details the pharmacological properties of L-772405,

including its binding affinity and functional activity, and provides detailed experimental protocols

for its characterization.

Core Compound Data
L-772405 has been identified as a valuable tool for investigating the physiological and

pathological roles of the 5-HT1D receptor due to its selectivity over other serotonin receptor

subtypes.

Quantitative Pharmacological Data
The following table summarizes the key quantitative data for L-772405, providing insights into

its binding affinity and functional potency.
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Parameter Value
Species/Syste
m

Receptor/Tran
sporter

Reference

Binding Affinity

(Ki)
29 nM Guinea Pig

5-HT1D

Receptor
[1]

318 nM Guinea Pig
5-HT1B

Receptor
[1]

>1000 nM Rat 5-HT Transporter [1]

Functional

Activity (IC50)
240 nM Guinea Pig

Presynaptic 5-HT

Autoreceptor

(Potassium-

induced 5-HT

outflow)

[1]

Signaling Pathway and Experimental Workflows
The following diagrams illustrate the signaling pathway of the 5-HT1D receptor and the general

workflows for the key experimental procedures used to characterize L-772405.
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Start: Prepare Reagents

Prepare cell membranes expressing
5-HT1D receptors

Set up 96-well plate with:
- Membranes

- [3H]5-HT (Radioligand)
- L-772405 (Competitor) or buffer

Incubate to reach equilibrium

Rapidly filter through glass fiber filters
to separate bound from free radioligand

Wash filters to remove non-specific binding

Add scintillation fluid and
measure radioactivity (CPM)

Analyze data to determine Ki value

End

 

Start: Prepare Reagents

Prepare cell membranes expressing
5-HT1D receptors

Set up 96-well plate with:
- Membranes

- GDP
- L-772405 (Agonist) or buffer

Pre-incubate at room temperature

Add [35S]GTPγS to initiate the reaction

Incubate to allow for [35S]GTPγS binding

Terminate by rapid filtration
to separate bound [35S]GTPγS

Wash filters to reduce background

Measure radioactivity (CPM)

Analyze data to determine EC50 and Emax

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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